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3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(2-phenylethyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one 3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(2-phenylethyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0717565
InChI: InChI=1S/C26H23NO4S/c1-16-14-19-15-18(9-10-20(19)31-16)24(28)22-23(21-8-5-13-32-21)27(26(30)25(22)29)12-11-17-6-3-2-4-7-17/h2-10,13,15-16,23,28H,11-12,14H2,1H3/b24-22+
SMILES: CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCC4=CC=CC=C4)C5=CC=CS5)O
Molecular Formula: C26H23NO4S
Molecular Weight: 445.5 g/mol

3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(2-phenylethyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0717565

Molecular Formula: C26H23NO4S

Molecular Weight: 445.5 g/mol

* For research use only. Not for human or veterinary use.

3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(2-phenylethyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C26H23NO4S
Molecular Weight 445.5 g/mol
IUPAC Name (4E)-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-1-(2-phenylethyl)-5-thiophen-2-ylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H23NO4S/c1-16-14-19-15-18(9-10-20(19)31-16)24(28)22-23(21-8-5-13-32-21)27(26(30)25(22)29)12-11-17-6-3-2-4-7-17/h2-10,13,15-16,23,28H,11-12,14H2,1H3/b24-22+
Standard InChI Key JOPBGYFRAMTGQV-ZNTNEXAZSA-N
Isomeric SMILES CC1CC2=C(O1)C=CC(=C2)/C(=C\3/C(N(C(=O)C3=O)CCC4=CC=CC=C4)C5=CC=CS5)/O
SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCC4=CC=CC=C4)C5=CC=CS5)O
Canonical SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCC4=CC=CC=C4)C5=CC=CS5)O

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